Cas no 38736-77-5 (Epibetulinic acid)

• Product Name: Epibetulinic acid
• CAS No: 38736-77-5
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 820492
• PubChem ID: 485711
• Update Time: 2025-11-02

Epibetulinic acid Chemical and Physical Properties

Names and Identifiers

• Epibetulinic acid
• 3-epi-Betulinic acid
• alpha-Betulinic acid
• 3α-Hydroxylup-20(29)-en-28-oic acid
• (3alpha)-3-Hydroxy-lup-20(29)-en-28-oic acid
• epi-Betulinicacid
• 3-Epibetulinic acid
• (3alpha)-3-hydroxylup-20(29)-en-28-oic acid
• betulic acid
• Betulininsaeure
• Betulin-saeure
• (3As,5aR,5bR,7aS,11aR,11bR,13aR,13bS)-9-hydroxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5
• CID 138114743
• (3aR,5aR,5bR,11aR)-9-hydroxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b
• 38736-77-5
• AC-34030
• AKOS015903048
• FT-0688285
• 3-Hydroxylup-20(29)-en-28-oic acid,(3.alpha.)
• SCHEMBL1049971
• 3-epi-betulinicacid
• CHEMBL519059
• CS-0008261
• (1R,3aS,5aR,5bR,7aR,9R,11aR,11bR,13aR,13bR)-9-hydroxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylic acid
• MS-28333
• HY-N0223
• (1R,3aS,5aR,5bR,7aR,9R,11aR,11bR,13aR,13bR)-9-hydroxy-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-3a-carboxylic acid
• (1R,3aS,5aR,5bR,7aR,9R,11aR,11bR,13aR,13bR)-9-hydroxy-5a,5b,8,8,11a-pentamethyl-1-(prop-1-en-2-yl)-hexadecahydrocyclopenta[a]chrysene-3a-carboxylic acid
• (1R,3aS,5aR,5bR,7aR,9R,11aR,11bR,13aR,13bR)-9-hydroxy-5a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta(a)chrysene-3a-carboxylic acid

• Inchi： 1S/C30H48O3/c1-18(2)19-10-15-30(25(32)33)17-16-28(6)20(24(19)30)8-9-22-27(5)13-12-23(31)26(3,4)21(27)11-14-29(22,28)7/h19-24,31H,1,8-17H2,2-7H3,(H,32,33)/t19-,20+,21-,22+,23+,24+,27-,28+,29+,30-/m0/s1
• InChI Key： QGJZLNKBHJESQX-ULZDWRHHSA-N
• SMILES： O[C@@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@H]2CC[C@@H]2[C@H]3[C@H](C(=C)C)CC[C@]3(C(=O)O)CC[C@@]12C

Computed Properties

• Exact Mass: 456.36000
• Monoisotopic Mass: 456.36034539 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 456.7
• XLogP3: 8.2
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Powder
• Density: 1.065
• Melting Point: 277 ºC
• Boiling Point: 550.0±0.0 °C at 760 mmHg
• Flash Point: 300.5±0.0 °C
• Refractive Index: 1.533
• PSA: 57.53000
• LogP: 7.08950

Epibetulinic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Epibetulinic acid

Epibetulinic Acid (CAS No. 38736-77-5): A Comprehensive Guide to Its Properties and Applications

Epibetulinic acid (CAS No. 38736-77-5) is a naturally occurring triterpenoid compound derived from the bark of birch trees and other plant sources. This bioactive molecule has garnered significant attention in recent years due to its potential therapeutic properties and applications in various industries. As researchers continue to explore its mechanisms of action, epibetulinic acid derivatives are becoming increasingly important in pharmaceutical development and nutraceutical formulations.

The chemical structure of epibetulinic acid features a lupane skeleton, which is characteristic of many biologically active triterpenes. This unique molecular architecture contributes to its diverse pharmacological activities, including potential anti-inflammatory and antioxidant effects. Current studies suggest that epibetulinic acid mechanisms may involve modulation of cellular signaling pathways, making it a subject of intense scientific investigation in the field of natural product chemistry.

In the pharmaceutical industry, epibetulinic acid research has focused on its potential applications in drug development. Scientists are particularly interested in its structural modifications to enhance bioavailability and therapeutic efficacy. The compound's natural origin aligns with the growing consumer demand for plant-derived bioactive compounds, a trend driven by increasing awareness of sustainable and eco-friendly healthcare solutions.

The cosmetic industry has also shown interest in epibetulinic acid benefits for skin care formulations. Preliminary studies indicate that it may help maintain skin elasticity and protect against environmental stressors, making it a promising ingredient in anti-aging products. This application taps into the booming market for natural and effective skincare solutions that consumers are actively searching for online.

From a commercial perspective, the global market for epibetulinic acid suppliers has been expanding steadily. The compound is available in various purity grades, with pharmaceutical-grade material commanding premium prices. Quality control measures for epibetulinic acid extraction and purification are critical factors that determine its suitability for different applications, a topic frequently discussed in industry forums and scientific publications.

Recent advancements in analytical techniques have improved the characterization of epibetulinic acid properties. Modern spectroscopic methods and chromatographic separation technologies enable more precise quantification and quality assessment, addressing common questions from researchers about compound identification and purity verification.

The stability profile of epibetulinic acid under various storage conditions is another area of practical importance. Proper handling and storage recommendations are essential considerations for laboratories and manufacturers working with this compound, especially when developing standardized protocols for its use in different formulations.

In the context of sustainability, the extraction of epibetulinic acid from natural sources raises important questions about ecological impact and responsible sourcing practices. Many companies are now focusing on developing environmentally friendly extraction methods that minimize waste and energy consumption, responding to consumer concerns about sustainable production.

Future research directions for epibetulinic acid applications may include exploration of its potential in combination therapies and novel drug delivery systems. The scientific community continues to investigate its structure-activity relationships, with the goal of developing more potent and selective derivatives for specific therapeutic indications.

For researchers and industry professionals seeking detailed technical information, the epibetulinic acid CAS 38736-77-5 specification sheets provide essential data on physical properties, solubility characteristics, and safety considerations. These documents serve as valuable references for quality assessment and regulatory compliance in various applications.

The growing body of literature on epibetulinic acid biological activities suggests that this compound may have untapped potential in addressing contemporary health challenges. As scientific understanding of its mechanisms deepens, we can anticipate new discoveries that will further expand its applications in medicine and beyond.

From a regulatory standpoint, the status of epibetulinic acid varies across different regions and applications. Manufacturers and formulators must stay informed about the latest guidelines concerning its use in various products, particularly in markets with stringent quality and safety requirements.

The economic aspects of epibetulinic acid production continue to evolve as new extraction technologies and synthetic approaches emerge. Cost-effectiveness remains a key consideration for commercial viability, especially in competitive markets where price sensitivity affects adoption rates.

Educational resources about epibetulinic acid chemistry are increasingly important for training the next generation of researchers and product developers. Academic institutions and professional organizations are responding to this need by incorporating relevant content into their curricula and continuing education programs.

As interest in natural products continues to grow, epibetulinic acid stands out as a promising compound with diverse potential applications. Its journey from botanical extract to potential therapeutic agent exemplifies the exciting possibilities at the intersection of traditional knowledge and modern science.